Cas no 144876-23-3 (2-Thiophenecarboxaldehyde, 5-hydroxy-)

2-Thiophenecarboxaldehyde, 5-hydroxy-, is a heterocyclic aldehyde featuring a hydroxyl substituent at the 5-position of the thiophene ring. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive aldehyde group and hydroxyl functionality, which enable diverse derivatization pathways. Its thiophene core contributes to electron-rich properties, making it useful in the development of conjugated materials and bioactive molecules. The presence of both aldehyde and hydroxyl groups allows for selective modifications, facilitating applications in coordination chemistry and as a building block for heterocyclic frameworks. High purity grades are available to ensure consistency in research and industrial processes.

2-Thiophenecarboxaldehyde, 5-hydroxy- structure

144876-23-3 structure

Product Name:2-Thiophenecarboxaldehyde, 5-hydroxy-

CAS No:144876-23-3

MF:C₅H₄O₂S

MW:128.149060249329

CID:1315171

PubChem ID:136433090

Update Time:2025-06-06

2-Thiophenecarboxaldehyde, 5-hydroxy- Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxaldehyde, 5-hydroxy-
- SCHEMBL9679464
- 5-HYDROXYTHIOPHENE-2-CARBALDEHYDE
- AKOS026732234
- 144876-23-3
- Inchi： 1S/C5H4O2S/c6-3-4-1-2-5(7)8-4/h1-3,7H
- InChI Key： ZAGQHACBBWVDGI-UHFFFAOYSA-N
- SMILES： S1C(=CC=C1C=O)O

Computed Properties

Exact Mass: 127.99322
Monoisotopic Mass: 127.99320054g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 94.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 65.5Å²

Experimental Properties

PSA: 37.3

2-Thiophenecarboxaldehyde, 5-hydroxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR957414-1g	5-Hydroxythiophene-2-carbaldehyde	144876-23-3	95%	1g	£435.00	2023-09-01
Enamine	EN300-366543-1.0g	5-hydroxythiophene-2-carbaldehyde	144876-23-3		1.0g	$657.0	2023-03-02
Enamine	EN300-366543-2.5g	5-hydroxythiophene-2-carbaldehyde	144876-23-3		2.5g	$1360.0	2023-03-02
Enamine	EN300-366543-5.0g	5-hydroxythiophene-2-carbaldehyde	144876-23-3		5.0g	$1723.0	2023-03-02
Enamine	EN300-366543-10.0g	5-hydroxythiophene-2-carbaldehyde	144876-23-3		10.0g	$2166.0	2023-03-02